2-(4-bromophenyl)-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H16BrN3OS/c1-13-16(20-25-18-6-3-11-23-21(18)27-20)4-2-5-17(13)24-19(26)12-14-7-9-15(22)10-8-14/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: IFIGVMLRHKHSJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)CC2=CC=C(C=C2)Br)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C21H16BrN3OS
• Molecular Weight: 438.3 g/mol

Description

2-(4-bromophenyl)-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BPTP and is known for its unique chemical structure and properties.

Scientific Research Applications

Antimicrobial Applications

Compounds similar in structure to the requested chemical have been synthesized and evaluated for their antimicrobial properties. For instance, derivatives have shown antibacterial and antifungal activities, highlighting their potential as antimicrobial agents. Such studies include the synthesis and antimicrobial profile of newer Schiff bases and thiazolidinone derivatives, indicating a focus on developing compounds with enhanced antimicrobial efficacy (Fuloria, 2014).

Antiproliferative Activities

Research into the antiproliferative activities of related compounds, particularly against various cancer cell lines, has been a significant focus. New functionalized pyridine linked thiazole derivatives have been synthesized and studied for their cytotoxicity properties against liver carcinoma, laryngeal carcinoma, prostate cancer, and breast cancer cell lines. Some compounds revealed promising anticancer activity, especially against MCF-7 and HepG2 cell lines (Alqahtani, 2020).

Synthesis and Chemical Properties

Various studies have focused on the synthesis of compounds with similar structures, exploring their chemical properties and reactions. For example, research has been conducted on alternative products in one-pot reactions involving benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, and ω-bromoacetophenone, leading to the discovery of new compounds and insights into their chemical behavior (Krauze, 2007).

Mechanism of Action

The 2-pyridyl thiazolo [5,4- b ]pyridine scaffold of the compound fits well into the ATP binding pocket of the PI3Kα kinase, forming a hydrogen bond interaction with the Val851 residue of the hinge region and a water bridge with Typ836 and Asp810.